N-(4-(5-bromothiophen-2-yl)thiazol-2-yl)cinnamamide

• IUPAC Name: (E)-N-[4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C16H11BrN2OS2/c17-14-8-7-13(22-14)12-10-21-16(18-12)19-15(20)9-6-11-4-2-1-3-5-11/h1-10H,(H,18,19,20)/b9-6+
• InChI Key: LHYLQGSWMUAUQG-RMKNXTFCSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)NC2=NC(=CS2)C3=CC=C(S3)Br
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C(=O)NC2=NC(=CS2)C3=CC=C(S3)Br
• Molecular Formula: C16H11BrN2OS2
• Molecular Weight: 391.3 g/mol

Description

“N-(4-(5-bromothiophen-2-yl)thiazol-2-yl)cinnamamide” is a chemical compound. Its molecular structures were confirmed by their physicochemical properties and spectroanalytical data.

Scientific Research Applications

Synthesis and Characterization

Research has been conducted on the synthesis and structural characterization of thiazole derivatives, which are closely related to the compound of interest. These studies often involve innovative synthetic routes or the exploration of the compound's crystal structure to understand its chemical behavior and properties.

• Synthesis Methods : One approach involves microwave-assisted synthesis, demonstrating an efficient method for producing thiazole derivatives, which could potentially include N-(4-(5-bromothiophen-2-yl)thiazol-2-yl)cinnamamide, by facilitating Suzuki cross-coupling reactions in water or DMF as solvents (Dawood, Elamin, & Faraga, 2015)[https://consensus.app/papers/microwaveassisted-synthesis-2acetyl5arylthiophenes-dawood/e76da841e1d25941b54b8ba7801fae48/?utm_source=chatgpt].

• Structural Insights : Another study focuses on the crystal structure analysis, providing detailed insights into the molecular arrangement and interactions within the crystalline state, which is crucial for understanding the compound's potential interactions and stability (Geiger, Donohoe, & Geiger, 2014)[https://consensus.app/papers/4bromo25bromothiophen2yl15bromothiophen2ylmethyl56dimethyl1hbenzimidazole-geiger/98d79af5a8885d1dbdda5358da0dc140/?utm_source=chatgpt].

Biological Activities and Applications

Several studies have examined the potential biological activities of thiazole derivatives, hinting at the possible research applications of this compound in areas such as antimicrobial and anticancer research.

• Antimicrobial Activity : Research on related thiazole compounds has indicated significant antibacterial and antifungal activities, suggesting the potential of this compound in developing new antimicrobial agents (Sharma et al., 2022)[https://consensus.app/papers/structure-evaluation-5bromothiophene-based-sharma/68aef704af8f523dbd6667496d9e3a2c/?utm_source=chatgpt].

• Anticancer Potential : Additionally, thiazole derivatives have shown promising results in inhibiting cancer cell growth, which may imply the capability of this compound to act as a lead compound in anticancer drug development (Ekrek et al., 2022)[https://consensus.app/papers/synthesis-evaluation-thiazole-thiadiazole-derivatives-ekrek/3deceb713ab25e789e36de6d3478c702/?utm_source=chatgpt].